Cas no 827629-53-8 (1H-Pyrazole-4-carbonitrile, 5-amino-1-octyl-)
827629-53-8 structure
Product Name:1H-Pyrazole-4-carbonitrile, 5-amino-1-octyl-
CAS No:827629-53-8
MF:C12H20N4
MW:220.314002037048
CID:682651
PubChem ID:67144054
Update Time:2025-04-19
1H-Pyrazole-4-carbonitrile, 5-amino-1-octyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carbonitrile, 5-amino-1-octyl-
- 5-amino-1-octylpyrazole-4-carbonitrile
- 827629-53-8
- SCHEMBL1740693
- DTXSID20736511
- MZGZOWSHVDBAPG-UHFFFAOYSA-N
- 5-amino-1-octyl-1H-pyrazole-4-carbonitrile
-
- Inchi: 1S/C12H20N4/c1-2-3-4-5-6-7-8-16-12(14)11(9-13)10-15-16/h10H,2-8,14H2,1H3
- InChI Key: MZGZOWSHVDBAPG-UHFFFAOYSA-N
- SMILES: N1(C(=C(C#N)C=N1)N)CCCCCCCC
Computed Properties
- Exact Mass: 220.16879665g/mol
- Monoisotopic Mass: 220.16879665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 67.6Ų
1H-Pyrazole-4-carbonitrile, 5-amino-1-octyl- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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